N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-3,5-dimethylisoxazole-4-sulfonamide

• IUPAC Name: 3,5-dimethyl-N-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C12H17N5O3S2/c1-8-12(9(2)20-14-8)22(18,19)16-10-3-5-17(6-4-10)11-7-13-21-15-11/h7,10,16H,3-6H2,1-2H3
• InChI Key: JRTNFSAEWVIFEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)S(=O)(=O)NC2CCN(CC2)C3=NSN=C3
• Molecular Formula: C12H17N5O3S2
• Molecular Weight: 343.4 g/mol

Description

The compound “N-(1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl)-3,5-dimethylisoxazole-4-sulfonamide” is a complex organic molecule that contains several functional groups and heterocyclic rings. It includes a thiadiazole ring, a piperidine ring, an isoxazole ring, and a sulfonamide group. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact methods would depend on the specific reactivity and compatibility of the different functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement and connectivity of its atoms. The presence of multiple heterocyclic rings could result in a rigid and complex 3D structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the different functional groups present. For example, the sulfonamide group might be involved in acid-base reactions, while the heterocyclic rings might undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be influenced by its molecular structure. For example, the presence of polar functional groups might increase its solubility in water.

Scientific Research Applications

Antimicrobial Activity

• . These derivatives were tested for antimicrobial activity against bacteria (E. coli, B. mycoides) and fungi (C. albicans). Notably, four compounds demonstrated superior antimicrobial properties.

Antioxidant Potential

• . Further investigations could explore its potential as an antioxidant agent.

Antitumor Evaluation

• The compound’s antitumor effects remain an area of interest. .

Other Biological Activities

• .

Chemical Reactivity and Synthesis

• . Researchers could explore its use in designing novel molecules.

Industrial Applications

• . Investigating its potential in drug development or other industrial processes could be worthwhile.

Mechanism of Action

Target of Action

It is known that similar compounds have shown antimicrobial activity , suggesting that the compound may target bacterial or fungal cells.

Mode of Action

It is known that similar compounds act as bidentate ligands, coordinating through the nitrogen atom . This suggests that the compound may interact with its targets through similar mechanisms.

Biochemical Pathways

Similar compounds have shown antimicrobial activity , suggesting that the compound may affect pathways related to microbial growth and survival.

Result of Action

Similar compounds have shown antimicrobial activity , suggesting that the compound may have a similar effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its biological activity, optimizing its synthesis, or investigating its mechanism of action. It could also involve designing related compounds with improved properties.